5-Ethoxypyridine-3-carboxamide

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 5-ethoxypyridine-3-carboxamide
• InChI: InChI=1S/C8H10N2O2/c1-2-12-7-3-6(8(9)11)4-10-5-7/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key: ZOPRYFLXVRASTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN=CC(=C1)C(=O)N

Description

5-Ethoxypyridine-3-carboxamide is a pyridine derivative featuring an ethoxy substituent at the 5-position and a carboxamide group at the 3-position of the heteroaromatic ring. The ethoxy group may influence lipophilicity and metabolic stability, while the carboxamide can participate in hydrogen bonding, enhancing target binding .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 5-Ethoxypyridine-3-carboxamide to three carboxamide-containing analogs from the provided evidence, focusing on structural features, synthesis, and analytical data.

Structural and Functional Group Analysis

Compound Name	Core Structure	Key Substituents	Potential Bioactivity Clues
5-Ethoxypyridine-3-carboxamide	Pyridine	- Ethoxy (C5) - Carboxamide (C3)	Likely modulates solubility and target binding
6-(5-Oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamide	Pyrimidine-pyrrolidone	- Pyrrolidone-linked pyrimidine - Variable aliphatic amines (amide sidechains)	Designed for parallel synthesis libraries
Furo[2,3-b]pyridine-3-carboxamide	Furopyridine	- Fluorophenyl (C2) - Trifluoropropyl (C6) - Bicyclopentane carbamoyl	Optimized for potency and metabolic stability
Thieno[2,3-b]pyridine-2-carboxamide (LY2033298)	Thienopyridine	- Chloro (C5) - Methoxy (C6) - Cyclopropylamide	Reported in CNS-targeting drug discovery

Key Observations :

• Core Heterocycle: Pyridine derivatives (e.g., 5-Ethoxypyridine-3-carboxamide) prioritize simplicity, whereas fused systems (e.g., furopyridines, thienopyridines) enhance rigidity and binding specificity .
• Substituent Effects : Ethoxy groups (as in the target compound) may improve solubility compared to halogens (e.g., chloro in LY2033298) but reduce metabolic stability relative to trifluoropropyl groups .

Insights :

• Carboxamide derivatives generally achieve high purity (>95%) through advanced chromatographic methods (e.g., Waters XBridge C18 columns with gradient elution) .
• The lower yield (53%) for the furopyridine analog highlights challenges in synthesizing fused heterocycles compared to simpler pyridines .

Physicochemical and Spectroscopic Data

Compound	Molecular Weight (g/mol)	LC/MS Retention Time (min)	Notable NMR Signals
Furopyridine-3-carboxamide	552 (M+H)	3.23	Aromatic protons (δ 7.5–8.2 ppm)
Thienopyridine-2-carboxamide	311.78	Not reported	Cyclopropylamide (δ 1.0–1.5 ppm)

Comparison to 5-Ethoxypyridine-3-carboxamide :

• Ethoxy groups typically show characteristic NMR signals near δ 1.3–1.5 ppm (CH3) and δ 4.0–4.2 ppm (OCH2) .